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Compound of Interest

Compound Name: HJ-PI01

Cat. No.: B1673311 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction HJ-PI01 is a novel, orally active small molecule inhibitor of Pim-2, a

serine/threonine kinase.[1][2] Pim-2 is implicated in various cellular processes, including cell

survival and proliferation, and its overexpression is associated with certain cancers, such as

triple-negative breast cancer.[1][3] HJ-PI01 has been shown to induce both apoptosis

(programmed cell death) and autophagy in cancer cells, making it a compound of interest for

oncological research.[1][2] This document provides detailed information on the solubility of HJ-
PI01, protocols for its preparation and use in cell culture, and an overview of its mechanism of

action.

Solubility of HJ-PI01
HJ-PI01 is a hydrophobic compound with limited solubility in aqueous solutions. Therefore, for

in vitro and cell culture applications, it is standard practice to first dissolve the compound in a

polar aprotic solvent, such as Dimethyl Sulfoxide (DMSO), to create a high-concentration stock

solution. This stock is then serially diluted in culture media to achieve the desired final

concentration for treating cells.

1.1. Quantitative Solubility Data

The solubility of HJ-PI01 in DMSO has been determined by various suppliers. The data is

summarized in the table below. It is crucial to use high-purity, anhydrous DMSO, as

hygroscopic DMSO can negatively impact the solubility of the compound.[2]
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Preparation Notes

Dimethyl Sulfoxide

(DMSO)
50 mg/mL 221.99 mM

Requires sonication,

warming, and heating

to 60°C.[2][4]

Dimethyl Sulfoxide

(DMSO)
65 mg/mL 288.58 mM

Sonication is

recommended.[5]

Molecular Weight of HJ-PI01: 225.24 g/mol [4]

1.2. Solubility in Culture Media

Direct dissolution of HJ-PI01 in aqueous culture media is not recommended due to its low

solubility. The standard method involves diluting a concentrated DMSO stock solution into the

culture medium. When preparing working solutions, it is critical to ensure the final concentration

of DMSO in the culture medium is non-toxic to the cells, typically kept at or below 0.1% to

0.5%. A vehicle control (media with the same final concentration of DMSO) should always be

included in experiments.

Protocols for Preparation and Use
2.1. Protocol 1: Preparation of a Concentrated Stock Solution in DMSO

This protocol describes the preparation of a 50 mM stock solution of HJ-PI01 in DMSO.

Materials:

HJ-PI01 powder (CAS: 6192-43-4)

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipette
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Water bath or heat block set to 60°C

Sonicator

Procedure:

Weighing: Accurately weigh a specific amount of HJ-PI01 powder. For example, to prepare 1

mL of a 50 mM stock solution, weigh out 11.26 mg of HJ-PI01 (Calculation: 0.050 mol/L * 1 L

* 225.24 g/mol = 11.26 mg/mL).

Dissolution: Add the appropriate volume of sterile DMSO to the vial containing the HJ-PI01
powder.

Solubilization: To fully dissolve the compound, warm the solution to 60°C and use a

sonicator.[2][4] Vortex intermittently until the solution is clear and no particulate matter is

visible.

Aliquoting: Once completely dissolved, dispense the stock solution into smaller, single-use

aliquots in sterile tubes to avoid repeated freeze-thaw cycles.

Storage: Store the stock solution aliquots at -20°C for short-term storage (up to 1 month) or

at -80°C for long-term storage (up to 6 months).[2]
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Workflow for HJ-PI01 Stock Solution Preparation

Preparation Steps

Solubilization Methods

1. Weigh HJ-PI01 Powder

2. Add Anhydrous DMSO

3. Dissolve Compound

4. Aliquot into Vials

If fully dissolved

Warm to 60°C Sonicate

5. Store at -20°C / -80°C
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HJ-PI01 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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